Cas no 186593-48-6 (6-Fluoro-5-methylpyridin-3-amine)

• Product Name: 6-Fluoro-5-methylpyridin-3-amine
• CAS No: 186593-48-6
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD03095088
• CID: 66303
• PubChem ID: 21952691
• Update Time: 2025-09-23

6-Fluoro-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-methylpyridin-3-amine
• 2-fluoro-5-amino-3-picoline
• 5-AMINO-2-FLUORO-3-PICOLINE
• 3-Pyridinamine, 6-fluoro-5-methyl- (9CI)
• 5-AMINO-2-FLUORO-3-METHYLPYRIDINE
• 2-Fluoro-3-methyl-5-aminopyridine
• 3-Amino-6-fluoro-5-methylpyridine
• 3-PYRIDINAMINE,6-FLUORO-5-METHYL
• 5-AMINO-3-METHYL-2-FLUOROPYRIDINE
• 6-fluoro-5-methyl-3-pyridinamine
• 6-FLUORO-5-METHYL-3-PYRIDYLAMINE
• 6-fluoro-5-methyl-pyridin-3-amine
• 3-PyridinaMine,6-fluoro-5-Methyl-
• 6-Fluoro-5-methylpyridin-3-ylamine
• 3-PYRIDINAMINE, 6-FLUORO-5-METHYL-
• PubChem1258
• zlchem 1236
• 5-amino-2-fluoro-3-picoline;
• ZLE0011
• KADQKKYTJHXBSL-UHFFFAOYSA-N
• SCHEMBL1844098
• DTXSID60620667
• AC-22562
• J-516692
• FT-0648079
• J-011986
• 5-amino-2-fluoro-3-picoline, AldrichCPR
• 186593-48-6
• 2-Fluoro-3-methyl-5-aminopyridine;5-Amino-2-fluoro-3-picoline
• SY030959
• A4130
• MFCD03095088
• GS-6501
• CS-0007523
• EN300-395379
• AB13474
• AM62432
• AKOS006279148
• DB-011398

• MDL： MFCD03095088
• Inchi： 1S/C6H7FN2/c1-4-2-5(8)3-9-6(4)7/h2-3H,8H2,1H3
• InChI Key： KADQKKYTJHXBSL-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=CN=1)N
• BRN： 13574091

Computed Properties

• Exact Mass: 126.05900
• Monoisotopic Mass: 126.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1

Experimental Properties

• Density: 1.196
• Melting Point: 117-118°C
• Boiling Point: 275.5℃ at 760 mmHg
• Flash Point: 120.4ºC
• Refractive Index: 1.546
• PSA: 38.91000
• LogP: 1.69250

6-Fluoro-5-methylpyridin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36-37-38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Fluoro-5-methylpyridin-3-amine

Recent Advances in the Application of 6-Fluoro-5-methylpyridin-3-amine (CAS: 186593-48-6) in Chemical Biology and Pharmaceutical Research

6-Fluoro-5-methylpyridin-3-amine (CAS: 186593-48-6) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and central nervous system (CNS) disorders. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique chemical properties and favorable pharmacokinetic profile.

One of the most notable applications of 6-Fluoro-5-methylpyridin-3-amine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop potent and selective inhibitors for kinases such as EGFR (Epidermal Growth Factor Receptor) and JAK (Janus Kinase). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Fluoro-5-methylpyridin-3-amine exhibited high binding affinity and specificity for these targets, paving the way for new cancer therapeutics.

In addition to its role in oncology, 6-Fluoro-5-methylpyridin-3-amine has shown promise in the treatment of CNS disorders. Its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent preclinical studies have explored its incorporation into small molecules designed to modulate neurotransmitter systems, with encouraging results in animal models. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that a series of compounds derived from 6-Fluoro-5-methylpyridin-3-amine exhibited significant neuroprotective effects in vitro and in vivo.

The synthetic versatility of 6-Fluoro-5-methylpyridin-3-amine further extends to its use in the development of fluorescent probes and imaging agents. Researchers have exploited its fluorinated aromatic ring to create probes for detecting enzymatic activity and monitoring biological processes in real-time. A recent breakthrough in this area was reported in ACS Chemical Biology, where a team developed a fluorescent probe based on 6-Fluoro-5-methylpyridin-3-amine for visualizing kinase activity in live cells. This innovation holds great potential for advancing our understanding of cellular signaling pathways.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 6-Fluoro-5-methylpyridin-3-amine derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as well as on structure-activity relationship (SAR) studies to refine the pharmacological properties of these compounds. A 2023 review in Chemical Reviews summarized the latest advancements in this area, emphasizing the need for interdisciplinary collaboration to overcome these hurdles.

In conclusion, 6-Fluoro-5-methylpyridin-3-amine (CAS: 186593-48-6) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitors to neuroprotective agents and imaging probes, underscore its importance in modern drug discovery. Ongoing research and technological advancements are expected to further expand its utility, offering new opportunities for therapeutic innovation.